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An In-depth Technical Guide to Diethyl Formamidomalonate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl formamidomalonate (DEF) is a versatile organic compound with the chemical formula

C₈H₁₃NO₅.[1][2] As a derivative of malonic acid, it serves as a crucial intermediate in a variety

of synthetic organic chemistry applications.[1] Its unique structure, featuring two

ethoxycarbonyl groups and a formamido group attached to a central carbon, makes it

particularly valuable in the synthesis of complex molecules such as amino acids,

pharmaceuticals, and heterocyclic compounds.[1] This document provides a comprehensive

overview of the physical and chemical properties of Diethyl formamidomalonate, detailed

experimental protocols for its synthesis and key reactions, and an analysis of its reactivity and

stability.

Physical and Chemical Characteristics
Diethyl formamidomalonate is a white crystalline solid at room temperature.[1][2][3] It is

known for its moderate solubility in organic solvents such as ethanol and dichloromethane.[1]

The compound is sensitive to moisture and light and is prone to transesterification when

exposed to boiling formic acid.[1][2] For long-term storage and to prevent decomposition, it is

recommended to keep it in a cool environment, typically between 2-8°C.[1][2][4][5]
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Physical and Chemical Properties
Property Value Source(s)

Molecular Formula C₈H₁₃NO₅ [1][2]

Molecular Weight 203.19 g/mol [1][3]

Appearance
White adhering crystalline

powder/solid
[2][3][6]

Melting Point 50-55 °C [2][3][4][5][7][8][9]

Boiling Point
173-176 °C at 11 mmHg;

316.8 °C at 760 mmHg
[2][3][4][5][7][8][9]

Density 1.167 g/cm³ [2][3]

Flash Point >110 °C (>230 °F) [3][4][5][8]

Solubility
Moderately soluble in ethanol

and dichloromethane
[1]

Storage Temperature 2-8°C [2][4][5]

Sensitivity Moisture and Light Sensitive [2][4][5]

Compound Identifiers
Identifier Value Source(s)

CAS Number 6326-44-9 [2][3]

EINECS Number 228-692-1 [2][3]

InChI Key
PFLHGSJLYNJIOF-

UHFFFAOYSA-N
[1]

PubChem CID 80617 [10]

Experimental Protocols
The synthesis and reactions of Diethyl formamidomalonate are well-established in organic

chemistry. Below are detailed protocols for its preparation and common transformations.
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Synthesis of Diethyl Formamidomalonate
There are two primary methods for synthesizing Diethyl formamidomalonate.

Method 1: Reductive Acylation of Diethyl Oximinomalonate

This high-yield method involves the reduction of diethyl oximinomalonate followed by acylation.

Reactants: Diethyl oximinomalonate, zinc, formic acid.[1]

Procedure:

Diethyl oximinomalonate is prepared by reacting diethyl malonate with sodium nitrite in

acetic acid.[1]

The resulting diethyl oximinomalonate is then subjected to reductive acylation using zinc

and formic acid.[1]

Reaction Time: Typically 4 to 6 hours.[1]

Purification: The final product is purified through recrystallization from ethanol.[1]

Yield: This method can achieve yields of up to 81-87%.[1]

Monitoring: Progress and purity can be monitored using Thin Layer Chromatography (TLC)

or High-Performance Liquid Chromatography (HPLC) to check for unreacted starting

material or byproducts.[1]

Method 2: Reaction of Diethyl Malonate with Formamide

This method involves the direct reaction between diethyl malonate and formamide.

Reactants: Diethyl malonate, formamide.[1]

Catalyst: An acidic catalyst, such as sulfuric acid or hydrochloric acid, can be used to

facilitate the reaction.[1]

Solvent: A polar solvent like ethanol is typically used.[1]
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Temperature: The reaction is conducted with moderate heating, generally in the range of 60-

100 °C.[1]

Mechanism: The reaction proceeds via a nucleophilic attack of the amide nitrogen on the

malonate ester, which is followed by a rearrangement to form the formamido derivative.[1]

Outcome: This method produces Diethyl formamidomalonate with good purity and yield.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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